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Compound of Interest

Compound Name: 3-(Furan-3-yl)-3-oxopropanenitrile

Cat. No.: B1282633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Furan-3-yl)-3-oxopropanenitrile (CAS No. 96220-13-2). Adherence to these procedures is

vital for ensuring laboratory safety and minimizing risk.

Hazard Identification and Summary
3-(Furan-3-yl)-3-oxopropanenitrile is a hazardous substance that requires careful handling.

The primary routes of exposure are inhalation, skin contact, and ingestion.

GHS Hazard Classification:

Based on available safety data sheets, this compound is classified as:

Acutely Toxic (Oral, Dermal, Inhalation): Harmful or toxic if swallowed, in contact with skin, or

if inhaled.[1]

Skin Irritant: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[1]

Suspected Carcinogen: Suspected of causing cancer.[1]
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Suspected of Damaging Fertility or the Unborn Child: May damage fertility or the unborn

child.[1]

Causes Damage to Organs: Causes damage to organs through single or repeated exposure.

[1]

May be Corrosive to Metals.[1]

Signal Word: Warning or Danger[1] (depending on the supplier and concentration).

Hazard Pictograms:

GHS07 (Exclamation Mark)

GHS05 (Corrosion)[1]

GHS06 (Skull and Crossbones)[1]

GHS08 (Health Hazard)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling this compound.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile).

Disposable nitrile gloves are suitable for

incidental contact but must be changed

immediately upon contamination. For prolonged

handling, consider thicker nitrile gloves or

double-gloving. Always inspect gloves for

integrity before use.

Eye Protection

Chemical safety goggles are required. A face

shield should be worn in situations with a high

risk of splashing.

Body Protection

A lab coat must be worn. For larger quantities or

procedures with a high risk of exposure, a

chemical-resistant apron or suit is

recommended.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of dust

or vapors. If a fume hood is not available or if

aerosolization is likely, a NIOSH-approved

respirator with appropriate cartridges for organic

vapors and particulates must be used.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Designated Area: All work with 3-(Furan-3-yl)-3-oxopropanenitrile must be conducted in a

designated area within a certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.

Spill Kit: Have a spill kit containing an absorbent material (e.g., vermiculite, sand, or

commercial sorbent) readily available.
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Handling:

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing and Transfer: Handle the solid compound carefully to minimize dust generation.

Use a spatula for transfers. If possible, weigh the compound directly into the reaction vessel.

In Solution: When working with the compound in solution, be mindful of the potential for

splashes. Use a funnel for transferring solutions.

Heating: If heating is required, use a well-controlled heating mantle and ensure proper

ventilation. Avoid open flames.

Post-Handling: After handling, decontaminate the work area and any equipment used. Wash

hands thoroughly with soap and water.

Disposal Plan
Waste Segregation and Collection:

Solid Waste: Collect any solid 3-(Furan-3-yl)-3-oxopropanenitrile waste, including

contaminated consumables (e.g., weigh boats, gloves, paper towels), in a clearly labeled,

sealed, and puncture-resistant hazardous waste container.

Liquid Waste: Collect liquid waste containing this compound in a separate, clearly labeled,

and sealed hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Disposal Procedure:

All waste containing 3-(Furan-3-yl)-3-oxopropanenitrile must be disposed of as hazardous

chemical waste.

Follow your institution's and local regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance and to arrange for waste pickup.
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Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

Carefully sweep up the absorbed material and

place it into a sealed container for hazardous

waste disposal. Ventilate the area and wash the

spill site after material pickup is complete.

Visual Workflow for Handling 3-(Furan-3-yl)-3-
oxopropanenitrile
.
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Safe Handling and Disposal Workflow for 3-(Furan-3-yl)-3-oxopropanenitrile
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Caption: A flowchart outlining the safe handling and disposal workflow for 3-(Furan-3-yl)-3-
oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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